Cas no 1175758-47-0 (5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile)

5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with an amino group, a cyano group, and a 4-ethoxyphenyl moiety. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of both amino and cyano functional groups enhances its reactivity, enabling participation in diverse condensation and cyclization reactions. The ethoxy-phenyl substituent contributes to improved solubility and stability, making it suitable for further derivatization. Its well-defined molecular architecture ensures consistent performance in the synthesis of biologically active compounds, underscoring its utility in medicinal chemistry and material science research.
5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile structure
1175758-47-0 structure
Product Name:5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile
CAS No:1175758-47-0
MF:C12H12N4O
MW:228.249881744385
MDL:MFCD11938428
CID:5186682
PubChem ID:39247323
Update Time:2026-03-05

5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile
    • 5-amino-1-(4-ethoxyphenyl)pyrazole-4-carbonitrile
    • MFCD11938428
    • 5-Amino-1-(4-ethoxyphenyl)-1H-pyrazole-4-carbonitrile
    • G68696
    • 1175758-47-0
    • MDL: MFCD11938428
    • Inchi: 1S/C12H12N4O/c1-2-17-11-5-3-10(4-6-11)16-12(14)9(7-13)8-15-16/h3-6,8H,2,14H2,1H3
    • InChI Key: VOCZEPXCKPUEDZ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OCC)C=C2)C(N)=C(C#N)C=N1

Computed Properties

  • Exact Mass: 228.101
  • Monoisotopic Mass: 228.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.9A^2
  • XLogP3: 2.2

5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

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Additional information on 5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1175758-47-0)

5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1175758-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring an amino group and a cyano group attached to a pyrazole ring, which is further substituted with an ethoxy-phenyl moiety. Such structural attributes make it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor precursor, a topic frequently searched in academic and industrial databases. The compound's nitrile functionality also opens avenues for further chemical modifications, aligning with the growing trend of click chemistry and bioconjugation techniques.

The synthesis of CAS No. 1175758-47-0 typically involves multi-step reactions, including condensation and cyclization processes. Its high purity and stability under standard conditions make it suitable for scalable production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to validate its structural integrity, a practice highly relevant to quality control discussions in online forums.

From an environmental perspective, 5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile is often highlighted in green chemistry debates. Its potential for low-toxicity intermediates aligns with the sustainable synthesis trends dominating search queries. Additionally, its role in developing crop protection agents resonates with the agrochemical industry's focus on eco-friendly pesticides.

In the pharmaceutical sector, this compound is explored for its bioisosteric properties, a term frequently queried by medicinal chemists. Its ability to mimic other functional groups while enhancing drug bioavailability or reducing side effects makes it a valuable asset in lead optimization workflows. Such applications are often discussed in peer-reviewed journals and patent literature, further driving its online visibility.

Regulatory compliance is another critical aspect associated with CAS No. 1175758-47-0. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), a document type commonly searched by laboratory personnel. The compound's storage conditions and compatibility with other reagents are frequently addressed in technical FAQs.

Market-wise, the global demand for pyrazole-based compounds like 5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile is projected to grow, driven by R&D investments in targeted therapies and precision agriculture. Suppliers often highlight its batch-to-batch consistency and custom synthesis options, catering to the needs of diverse research communities.

In conclusion, 5-Amino-1-(4-ethoxy-phenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1175758-47-0) represents a pivotal building block in modern chemistry. Its multifaceted applications, combined with its alignment with industry trends such as green chemistry and drug discovery, ensure its continued relevance in scientific and commercial spheres.

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